Cas no 80379-05-1 (Methanesulfonic acid, trifluoro-, 3-butenyl ester)

Methanesulfonic acid, trifluoro-, 3-butenyl ester structure

80379-05-1 structure

Product name:Methanesulfonic acid, trifluoro-, 3-butenyl ester

CAS No:80379-05-1

MF:C₅H₇O₃F₃S

MW:204.16748

CID:1801047

PubChem ID:10856588

Chemical and Physical Properties
Related Products

Methanesulfonic acid, trifluoro-, 3-butenyl ester Chemical and Physical Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, 3-butenyl ester
- but-3-enyl trifluoromethanesulfonate
- 80379-05-1
- SCHEMBL2939113
- DTXSID90446059
- IGCNYLNBNWBQKO-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H7F3O3S/c1-2-3-4-11-12(9,10)5(6,7)8/h2H,1,3-4H2
- InChI Key： IGCNYLNBNWBQKO-UHFFFAOYSA-N
- SMILES： C=CCCOS(=O)(=O)C(F)(F)F

Computed Properties

Exact Mass: 204.00679974g/mol
Monoisotopic Mass: 204.00679974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 51.8Å²

Methanesulfonic acid, trifluoro-, 3-butenyl ester Related Literature

1. 3D hierarchical porous indium catalyst for highly efficient electroreduction of CO2†

Wei Xie J. Mater. Chem. A, 2019,7, 4505-4515
2. A bimetallic iron(iii) catalyst for CO2/epoxide coupling†‡

Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
3. 3D fluorescence confocal microscopy of InGaN/GaN multiple quantum well nanorods from a light absorption perspective†

Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
4. 2-Thiobarbituric acid as a reagent for the determination of bismuth(III) by normal and derivative spectrophotometry

Analyst, 1982,107, 282-287
5. 4-Substituted norsnoutanones: a new probe system for evaluating electronic effects in π-facial selectivity in nucleophilic additions

Chem. Commun., 1997, 75-76
6. A biomimetic phenol substituent effect on the reaction of a dimethylplatinum(ii) complex with oxygen: proton coupled electron transfer and multiple proton relay†

Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
7. 4D printed shape memory metamaterial for vibration bandgap switching and active elastic-wave guiding†

Bing Li,Chao Zhang,Fang Peng,Wenzhi Wang,Bryan D. Vogt,K. T. Tan J. Mater. Chem. C, 2021,9, 1164-1173
8. A biobased low dielectric resin derived from vanillin and guaiacol†

Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
9. A capped trigonal prismatic cobalt(ii) complex as a structural archetype for single-ion magnets†

Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
10. 7-((5-Nitrothiophen-2-yl)methoxy)-3H-phenoxazin-3-one as a spectroscopic off–on probe for highly sensitive and selective detection of nitroreductase†

Zhao Li,Xinghui Gao,Wen Shi,Xiaohua Li,Huimin Ma Chem. Commun., 2013,49, 5859-5861

80379-05-1 (Methanesulfonic acid, trifluoro-, 3-butenyl ester) Related Products

Recommended suppliers

Hubei Changfu Chemical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.cfsilicones.com/

Hubei Changfu Chemical Co., Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.jingzhubio.com

Nanjing jingzhu bio-technology Co., Ltd.

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/

Zhangzhou Sinobioway Peptide Co.,Ltd.